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Compound of Interest

Compound Name: Dimethyl ethylmalonate

Cat. No.: B1581162 Get Quote

An In-depth Technical Guide to Substituted Malonic Esters: Diethyl Ethylmalonate and Dimethyl

Malonate for Researchers and Drug Development Professionals

Introduction: Clarifying the Nomenclature
In the field of organic chemistry and drug development, precision in chemical nomenclature is

paramount. The query for "dimethyl ethylmalonate" does not correspond to a standardly

recognized chemical compound with a unique CAS number. It is likely that this name arises

from a conflation of two common and structurally similar malonic esters: diethyl ethylmalonate

and dimethyl malonate. This guide will provide a comprehensive overview of both of these

important compounds, starting with diethyl ethylmalonate, which is likely the primary subject of

interest.

Part 1: Diethyl Ethylmalonate
Chemical Identity and CAS Number

Diethyl ethylmalonate, also known as diethyl 2-ethylpropanedioate, is a disubstituted malonic

ester. It is a key building block in organic synthesis, particularly in the pharmaceutical industry

for the creation of a variety of therapeutic agents.[1][2]

IUPAC Name: diethyl 2-ethylpropanedioate[1][3]

CAS Number: 133-13-1[1][2][3]
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Molecular Formula: C₉H₁₆O₄[1][2][3][4]

Synonyms: Diethyl 2-ethylmalonate, DEEM, Ethylmalonicester[2]

Physical and Chemical Properties
Diethyl ethylmalonate is a colorless to pale yellow liquid at room temperature.[1] Its physical

and chemical properties are summarized in the table below.

Property Value Source(s)

Molecular Weight 188.22 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1][3]

Density 1.004 g/mL at 25 °C [2]

Melting Point 0 °C [2]

Boiling Point 75-77 °C at 5 mmHg [2]

Flash Point 191 °F (88.3 °C) [2]

Refractive Index n20/D 1.416 [2]

Solubility

Generally soluble in organic

solvents like ethanol, acetone,

and chloroform; limited

solubility in water.[1]

[1]

pKa 13.17 ± 0.46 (Predicted)

Applications in Drug Development and Organic
Synthesis
Diethyl ethylmalonate serves as a crucial intermediate in the synthesis of various

pharmaceuticals. Its utility stems from the reactivity of the alpha-proton, which can be

deprotonated to form a nucleophilic enolate, enabling the introduction of further alkyl or acyl

groups.
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One of the notable applications of diethyl ethylmalonate is in the synthesis of HIV-1 reverse

transcriptase inhibitors.[2] It is also utilized in the preparation of Peloruside A, a potent

antimitotic agent with potential as an anti-cancer drug.[2] Furthermore, it is an intermediate in

the production of barbiturates.[5]

Experimental Workflow: Synthesis of Diethyl
Ethylmalonate
The synthesis of diethyl ethylmalonate is typically achieved through the ethylation of diethyl

malonate.[5] A general laboratory-scale procedure is outlined below.

Diagram of the Synthesis Workflow:

Reactants

Reaction Steps Product

Diethyl Malonate

Deprotonation to form EnolateStrong Base (e.g., Sodium Ethoxide)

Ethyl Bromide

SN2 Alkylation
Nucleophilic Attack

Aqueous Workup and Extraction Distillation Diethyl Ethylmalonate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of diethyl ethylmalonate via alkylation of

diethyl malonate.

Step-by-Step Protocol:

Deprotonation: Diethyl malonate is treated with a strong base, typically sodium ethoxide in

ethanol, to generate the corresponding enolate. The reaction is usually carried out under
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anhydrous conditions to prevent hydrolysis of the ester.

Alkylation: An alkylating agent, such as ethyl bromide, is added to the enolate solution. The

enolate acts as a nucleophile and displaces the bromide in an Sₙ2 reaction to form diethyl

ethylmalonate.

Workup: The reaction mixture is quenched with an aqueous acid solution to neutralize any

remaining base. The product is then extracted into an organic solvent.

Purification: The crude product is purified by distillation under reduced pressure to yield pure

diethyl ethylmalonate.

Part 2: Dimethyl Malonate
Chemical Identity and CAS Number

Dimethyl malonate, also known as dimethyl propanedioate, is the dimethyl ester of malonic

acid.[6] It is a versatile reagent in organic synthesis, particularly in the fragrance and

pharmaceutical industries.[6]

IUPAC Name: Dimethyl propanedioate[6]

CAS Number: 108-59-8[7]

Molecular Formula: C₅H₈O₄[6]

Synonyms: Methyl malonate, Propanedioic acid dimethyl ester[7]

Physical and Chemical Properties
Dimethyl malonate is a colorless liquid with physical and chemical properties summarized in

the table below.
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Property Value Source(s)

Molecular Weight 132.115 g/mol [6]

Appearance Colorless liquid [7]

Density 1.156 g/mL [7]

Melting Point -62 °C [7]

Boiling Point 181.4 °C [7]

Refractive Index 1.41305 (nD17) [7]

Solubility
Soluble in alcohols and ethers;

slightly soluble in water.[7]
[7]

Applications in Drug Development and Organic
Synthesis
Dimethyl malonate is a precursor for the synthesis of barbituric acid and its derivatives, which

have been widely used as sedatives and hypnotics.[6] It is also a key component in the malonic

ester synthesis, a classic method for preparing carboxylic acids.[6] In the fragrance industry, it

is used in the synthesis of jasmonates, such as methyl dihydrojasmonate.[6]

Experimental Workflow: Synthesis of Dimethyl Malonate
One common method for the synthesis of dimethyl malonate involves the esterification of

malonic acid with methanol in the presence of an acid catalyst.

Diagram of the Synthesis Workflow:
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Reactants

Reaction Steps Product

Malonic Acid

Protonation of Carbonyl
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Nucleophilic Attack by MethanolAcid Catalyst (e.g., H₂SO₄) Proton Transfer Elimination of Water Dimethyl Malonate

Click to download full resolution via product page

Caption: A simplified representation of the Fischer esterification process for synthesizing

dimethyl malonate.

Step-by-Step Protocol:

Reaction Setup: Malonic acid is dissolved in an excess of methanol. A catalytic amount of a

strong acid, such as sulfuric acid, is added to the solution.

Reflux: The reaction mixture is heated to reflux for several hours to drive the equilibrium

towards the formation of the ester.

Workup: After cooling, the excess methanol is removed under reduced pressure. The residue

is then neutralized with a weak base, such as sodium bicarbonate solution.

Extraction and Purification: The product is extracted with an organic solvent. The organic

layer is washed, dried, and the solvent is evaporated. The crude dimethyl malonate is then

purified by distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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